Cas no 27023-04-7 (Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester)

Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester structure
27023-04-7 structure
Product Name:Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester
CAS No:27023-04-7
MF:C10H12O3
MW:180.200483322144
CID:283675
PubChem ID:267649
Update Time:2025-04-19

Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester
    • METHYL 3-HYDROXY-2,5-DIMETHYLBENZOATE
    • AC1L6ILS
    • AC1Q5Z4R
    • AG-J-03580
    • AR-1J5151
    • CTK4F8943
    • Methyl-2,5-dimethyl-3-hydroxybenzoat
    • NSC107186
    • 27023-04-7
    • NSC-107186
    • DTXSID90296031
    • Inchi: 1S/C10H12O3/c1-6-4-8(10(12)13-3)7(2)9(11)5-6/h4-5,11H,1-3H3
    • InChI Key: BTWZKTPNDUBFKQ-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=CC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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27023-04-7 97%
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Benzoic acid,3-hydroxy-2,5-dimethyl-, methyl ester Related Literature

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